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Compound of Interest

Compound Name: Dichlorobis(trichlorosilyl)methane

Cat. No.: B6591962 Get Quote

Essential Safety and Handling Guide for
Dichlorobis(trichlorosilyl)methane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Dichlorobis(trichlorosilyl)methane (CAS No. 4142-85-2). Adherence to these procedures is

essential to ensure a safe laboratory environment.

Dichlorobis(trichlorosilyl)methane is a combustible and corrosive liquid that reacts violently

with water and moisture, releasing hydrogen chloride gas.[1][2][3] It can cause severe skin

burns and serious eye damage.[2][3] Proper personal protective equipment and handling

procedures are mandatory to minimize exposure and associated risks.
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Hazard Classification Description

Physical Hazards Combustible liquid[2][3]

Reacts with water to release flammable

gases[1]

Health Hazards Causes severe skin burns and eye damage[2][3]

May cause respiratory irritation[3][4]

Environmental Hazards May be hazardous to the environment[3]

Personal Protective Equipment (PPE)
The following PPE is required for handling Dichlorobis(trichlorosilyl)methane.[3][5] Personal

protective equipment is not a substitute for safe work practices and adequate ventilation.[5][6]

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield.[1][3][5] Contact

lenses should not be worn.[1]

[3][5]

To protect against severe eye

damage from splashes.[2][3]

Hand Protection
Neoprene or nitrile rubber

gloves.[1][3]

To prevent skin burns from

direct contact.[2][3]

Body Protection

Wear suitable protective

clothing to prevent skin

exposure.[1][3][7]

To protect against skin burns

and contamination of personal

clothing.[7]

Respiratory Protection

NIOSH-certified combination

organic vapor/acid gas (yellow

cartridge) respirator.[1][8]

To protect against inhalation of

irritating vapors and hydrogen

chloride gas.[3][5]
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Assess Task-Specific Hazards

Wear Chemical Splash Goggles
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Wear Neoprene or
Nitrile Rubber Gloves Wear Protective Clothing Use NIOSH-Certified Respirator

(Organic Vapor/Acid Gas)

Proceed with Handling

Click to download full resolution via product page

Safe Handling Procedures
Engineering Controls:

Always handle Dichlorobis(trichlorosilyl)methane in a well-ventilated area, preferably

within a chemical fume hood.[2][7]

Provide local exhaust or general room ventilation.[3][8]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[1][3]

Handling Practices:

Avoid all eye and skin contact and do not breathe vapors or mist.[1][2][3]

Handle under an inert gas atmosphere, such as nitrogen, and protect from moisture.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Use only non-sparking tools.[1][2][3]

Keep away from heat, open flames, and sparks.[2][3] No smoking.[1]
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Keep containers tightly closed when not in use.[2][8]

Prepare Work Area:
- Fume Hood On

- Emergency Equipment Ready

Don Appropriate PPE

Handle Chemical:
- Under Inert Gas

- Ground Equipment
- Use Non-Sparking Tools

Post-Handling:
- Tightly Seal Container

- Decontaminate Work Area
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Emergency Situation First Aid and Response

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and

seek immediate medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Seek immediate

medical attention.[2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Seek immediate

medical attention.[2]

Ingestion
Rinse mouth. Do NOT induce vomiting. Seek

immediate medical attention.[2]

Spill

Evacuate unnecessary personnel.[3] Equip

cleanup crew with proper protection.[3] Clean up

spills as soon as possible using an absorbent

material and dispose of in a suitable container.

[2][3] Use only non-sparking tools.[2][3]

Fire

Use water spray, foam, carbon dioxide, or dry

chemical to extinguish.[2][3] Do NOT use water

directly on the chemical as it reacts violently.[1]

[2][3]

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated place away from heat.[2][8]

Keep the container tightly closed and store locked up.[2]

Store under a dry, inert atmosphere.[1][8]

Incompatible with alcohols, amines, and oxidizing agents.[2][3]
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Disposal:

Dispose of contents and container to a licensed waste disposal facility.[2]

Do not allow the chemical to enter sewers or public waters.[1][2][3]

Empty drums should be thoroughly rinsed with water before disposal, taking precautions for

the release of hydrogen chloride gas.[6]

Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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